An In-depth Technical Guide to (3-Methylpiperidin-1-yl)acetic acid
An In-depth Technical Guide to (3-Methylpiperidin-1-yl)acetic acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
(3-Methylpiperidin-1-yl)acetic acid is a substituted piperidine derivative with potential applications in medicinal chemistry and organic synthesis. This technical guide provides a comprehensive overview of its core chemical properties, including its physicochemical characteristics, a detailed synthetic approach, and expected spectroscopic data. The document is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, offering foundational knowledge for further investigation of this and related compounds.
Chemical and Physical Properties
(3-Methylpiperidin-1-yl)acetic acid, also known by its IUPAC name 2-(3-methylpiperidin-1-yl)acetic acid, is a heterocyclic compound. Its structure consists of a piperidine ring substituted with a methyl group at the 3-position and an acetic acid moiety attached to the nitrogen atom.
A summary of its known and computed physicochemical properties is presented in Table 1. It is important to note that while some experimental data from chemical suppliers is available, other values are computationally derived and should be considered as estimates.
Table 1: Physicochemical Properties of (3-Methylpiperidin-1-yl)acetic acid
| Property | Value | Source |
| IUPAC Name | 2-(3-methylpiperidin-1-yl)acetic acid | PubChem[1] |
| CAS Number | 883542-90-3 | PubChem[1] |
| Molecular Formula | C₈H₁₅NO₂ | PubChem[1] |
| Molecular Weight | 157.21 g/mol | PubChem[1] |
| Boiling Point | 258.5 °C at 760 mmHg | MOLBASE[2] |
| Flash Point | 110.2 °C | MOLBASE[2] |
| XLogP3 (Computed) | -1.1 | PubChem[1] |
| Topological Polar Surface Area (Computed) | 40.5 Ų | PubChem[1] |
| Hydrogen Bond Donor Count (Computed) | 1 | PubChem[1] |
| Hydrogen Bond Acceptor Count (Computed) | 3 | PubChem[1] |
| Rotatable Bond Count (Computed) | 2 | PubChem[1] |
Synthesis and Experimental Protocols
A common and effective method for the synthesis of N-substituted piperidine acetic acids involves a two-step process: N-alkylation of the parent piperidine with an appropriate haloacetate ester, followed by hydrolysis of the ester to yield the final carboxylic acid.
General Synthetic Approach
The synthesis of (3-Methylpiperidin-1-yl)acetic acid can be achieved through the nucleophilic substitution of 3-methylpiperidine with an ethyl haloacetate (e.g., ethyl bromoacetate), followed by basic or acidic hydrolysis of the resulting ester intermediate.
Detailed Experimental Protocol (Proposed)
The following protocol is a proposed method based on standard procedures for N-alkylation of secondary amines and subsequent ester hydrolysis.
Step 1: Synthesis of Ethyl (3-methylpiperidin-1-yl)acetate
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To a stirred solution of 3-methylpiperidine (1.0 eq.) in anhydrous acetonitrile, add potassium carbonate (K₂CO₃) (2.0-3.0 eq.) as a base.
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Add ethyl bromoacetate (1.1-1.2 eq.) dropwise to the suspension at room temperature.
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, cool the mixture to room temperature and filter off the inorganic salts.
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Concentrate the filtrate under reduced pressure to obtain the crude ethyl (3-methylpiperidin-1-yl)acetate.
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The crude product can be purified by vacuum distillation or column chromatography on silica gel.
Step 2: Synthesis of (3-Methylpiperidin-1-yl)acetic acid
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Dissolve the purified ethyl (3-methylpiperidin-1-yl)acetate (1.0 eq.) in a suitable solvent such as ethanol or a mixture of tetrahydrofuran and water.
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Add an aqueous solution of sodium hydroxide (NaOH) (1.5-2.0 eq.) to the ester solution.
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Heat the mixture to reflux until the hydrolysis is complete (monitored by TLC).
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Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the organic solvent.
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Dilute the residue with water and wash with a non-polar organic solvent (e.g., diethyl ether or ethyl acetate) to remove any unreacted starting material.
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Carefully acidify the aqueous layer with a solution of hydrochloric acid (HCl) to a pH of approximately 6-7 to precipitate the product.
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Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield (3-Methylpiperidin-1-yl)acetic acid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).
Spectroscopic Data (Predicted)
While experimental spectra for (3-Methylpiperidin-1-yl)acetic acid are not widely available, the expected spectroscopic characteristics can be predicted based on its structure and data from analogous compounds.
Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts
| ¹H NMR | Predicted δ (ppm) | ¹³C NMR | Predicted δ (ppm) |
| CH₃ | ~0.9 (d) | CH₃ | ~19 |
| Piperidine CH₂ | 1.1 - 1.8 (m) | Piperidine CH₂ | 24 - 35 |
| Piperidine CH | 1.8 - 2.2 (m) | Piperidine CH | ~30 |
| N-CH₂ (piperidine) | 2.2 - 3.0 (m) | N-CH₂ (piperidine) | 50 - 60 |
| N-CH₂ (acetate) | ~3.2 (s) | N-CH₂ (acetate) | ~58 |
| COOH | 10 - 12 (br s) | C=O | ~175 |
Infrared (IR) Spectroscopy: The IR spectrum of (3-Methylpiperidin-1-yl)acetic acid is expected to show the following characteristic absorption bands:
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A broad O-H stretching band for the carboxylic acid in the region of 2500-3300 cm⁻¹.
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A strong C=O stretching band for the carboxylic acid around 1700-1725 cm⁻¹.
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C-H stretching bands for the alkyl groups in the region of 2850-2960 cm⁻¹.
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C-N stretching vibrations in the fingerprint region.
Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z = 157. Key fragmentation patterns would likely involve the loss of the carboxylic acid group (-COOH, 45 Da) and fragmentation of the piperidine ring.
Reactivity and Stability
(3-Methylpiperidin-1-yl)acetic acid possesses two main functional groups that dictate its reactivity: a tertiary amine and a carboxylic acid.
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The tertiary amine is basic and can be protonated to form a quaternary ammonium salt. It can also undergo further alkylation under certain conditions.
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The carboxylic acid is acidic and can be deprotonated to form a carboxylate salt. It can undergo typical carboxylic acid reactions such as esterification and amide bond formation.
Acidity
The pKa of (3-Methylpiperidin-1-yl)acetic acid has not been experimentally determined in the reviewed literature. As a zwitterionic compound at physiological pH, it will have two pKa values: one for the carboxylic acid group (expected to be in the range of 2-4) and one for the conjugate acid of the tertiary amine (expected to be in the range of 9-11). Computational prediction methods could provide an estimate of these values.
Biological and Pharmacological Properties
There is currently a lack of specific studies on the biological activity and pharmacological profile of (3-Methylpiperidin-1-yl)acetic acid in the public domain. However, the piperidine scaffold is a common motif in a wide range of biologically active compounds and approved drugs.[3][4]
Piperidine derivatives have been reported to exhibit a broad spectrum of pharmacological activities, including but not limited to:
Studies on other piperidone derivatives have demonstrated tumor-selective cytotoxicity, suggesting that compounds with this core structure could be of interest in oncology research.[7] The specific biological effects of (3-Methylpiperidin-1-yl)acetic acid would need to be determined through dedicated screening and pharmacological evaluation.
Conclusion
(3-Methylpiperidin-1-yl)acetic acid is a readily synthesizable compound with physicochemical properties that make it an interesting candidate for further investigation in medicinal chemistry. This guide has summarized the available chemical data and provided a likely synthetic route and predicted spectroscopic information to facilitate future research. The lack of experimental data on its biological activity presents an opportunity for novel investigations into its potential therapeutic applications. Further studies are warranted to fully characterize its pharmacological profile and explore its potential as a building block for new drug candidates.
References
- 1. (3-Methylpiperidin-1-yl)acetic acid | C8H15NO2 | CID 3163244 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]
- 3. tandfonline.com [tandfonline.com]
- 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 5. openscholar.dut.ac.za [openscholar.dut.ac.za]
- 6. Synthesis and pharmacological evaluation of piperidine (piperazine)-amide substituted derivatives as multi-target antipsychotics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Three novel piperidones exhibit tumor-selective cytotoxicity on leukemia cells via protein degradation and stress-mediated mechanisms - PMC [pmc.ncbi.nlm.nih.gov]




